Cas no 1508624-84-7 (tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate)

• Product Name: tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate
• CAS No: 1508624-84-7
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD28967943
• CID: 2949375
• Update Time: 2023-08-10

tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-?1,?4-?Diazepine-?1-?carboxylic acid, hexahydro-?6-?oxo-?, 1,?1 -?dimethylethyl ester
• 1H-​1,​4-​Diazepine-​1-​carboxylic acid, hexahydro-​6-​oxo-​, 1,​1 -​dimethylethyl ester
• tert-Butyl 6-oxo-1,4-diazepane-1-carboxylate
• 1-Boc-6-oxo-1,4-diazepane HCl

• MDL： MFCD28967943
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-5-4-11-6-8(13)7-12/h11H,4-7H2,1-3H3
• InChI Key： SWOWXLDNRYOVTO-UHFFFAOYSA-N
• SMILES： O(C(N1CC(CNCC1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6